Cas no 494767-19-0 (1-methyl-1H-pyrazolo[4,3-c]pyridin-4-amine)

• Product Name: 1-methyl-1H-pyrazolo[4,3-c]pyridin-4-amine
• CAS No: 494767-19-0
• MF: C₇H₈N₄
• MW: 148.16522026062
• MDL: MFCD14584636
• CID: 932408
• PubChem ID: 45078986
• Update Time: 2025-10-28

1-methyl-1H-pyrazolo[4,3-c]pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• &nbsp
• 1H-Pyrazolo[4,3-c]pyridin-4-amine,1-methyl-(9CI)
• 1-Methyl-1H-pyrazolo[4,3-c]pyridin-4-amine
• 494767-19-0
• SB21367
• DB-070993
• 1-METHYLPYRAZOLO[4,3-C]PYRIDIN-4-AMINE
• AS-52969
• CS-0052462
• P15925
• AKOS024049253
• 1-methyl-1H-pyrazolo[4,3-c]pyridin-4-amine

• MDL： MFCD14584636
• Inchi： 1S/C7H8N4/c1-11-6-2-3-9-7(8)5(6)4-10-11/h2-4H,1H3,(H2,8,9)
• InChI Key： QVTQZKKNOZODAH-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CN=C(C=2C=N1)N

Computed Properties

• Exact Mass: 148.07500
• Monoisotopic Mass: 148.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• PSA: 56.73000
• LogP: 1.13170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 1-methyl-1H-pyrazolo[4,3-c]pyridin-4-amine

Recent Advances in the Study of 1-methyl-1H-pyrazolo[4,3-c]pyridin-4-amine (CAS: 494767-19-0)

1-methyl-1H-pyrazolo[4,3-c]pyridin-4-amine (CAS: 494767-19-0) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the pyrazolopyridine class, which is known for its diverse pharmacological activities, including anti-inflammatory, anticancer, and antiviral properties. The unique structural features of 1-methyl-1H-pyrazolo[4,3-c]pyridin-4-amine make it a promising scaffold for the development of novel therapeutic agents.

Recent studies have focused on the synthesis and biological evaluation of 1-methyl-1H-pyrazolo[4,3-c]pyridin-4-amine derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against certain kinase enzymes, which are often implicated in cancer progression. The researchers utilized a combination of molecular docking and in vitro assays to elucidate the binding interactions and mechanism of action of this compound. Their findings suggest that 1-methyl-1H-pyrazolo[4,3-c]pyridin-4-amine could serve as a lead compound for the development of targeted kinase inhibitors.

Another significant advancement in the study of 1-methyl-1H-pyrazolo[4,3-c]pyridin-4-amine involves its application in neurodegenerative diseases. A 2022 study in ACS Chemical Neuroscience reported that derivatives of this compound showed neuroprotective effects in cellular models of Parkinson's disease. The researchers attributed these effects to the compound's ability to modulate oxidative stress and reduce neuroinflammation. These findings highlight the potential of 1-methyl-1H-pyrazolo[4,3-c]pyridin-4-amine as a multifunctional agent for treating complex neurological disorders.

In addition to its therapeutic potential, recent research has also explored the synthetic methodologies for 1-methyl-1H-pyrazolo[4,3-c]pyridin-4-amine. A 2023 publication in Organic Letters described a novel, high-yield synthesis route that employs catalytic C-H activation, significantly improving the efficiency and scalability of the production process. This advancement is expected to facilitate further pharmacological studies and preclinical development of this compound.

Despite these promising developments, challenges remain in the optimization of 1-methyl-1H-pyrazolo[4,3-c]pyridin-4-amine derivatives for clinical use. Issues such as bioavailability, metabolic stability, and selectivity need to be addressed through systematic structure-activity relationship (SAR) studies. Future research directions may include the exploration of prodrug strategies and the incorporation of this scaffold into combination therapies for enhanced efficacy.

In conclusion, 1-methyl-1H-pyrazolo[4,3-c]pyridin-4-amine (CAS: 494767-19-0) represents a versatile and pharmacologically relevant scaffold with broad applications in drug discovery. The recent studies discussed herein underscore its potential in oncology, neurology, and beyond. Continued research efforts are warranted to fully exploit the therapeutic benefits of this compound and translate these findings into clinical applications.